Cas no 313470-01-8 (2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 313470-01-8
• MF: C₂₁H₁₆N₂O₅S
• MW: 408.427144050598
• CID: 5906099
• PubChem ID: 3907500
• Update Time: 2025-07-20

2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-(4-(2-oxo-2H-chromen-3-yl)thiazol-2-yl)benzamide
• Benzamide, 2,4-dimethoxy-N-[4-(2-oxo-2H-1-benzopyran-3-yl)-2-thiazolyl]-
• 2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide
• F0375-0023
• 2,4-dimethoxy-N-[4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-yl]benzamide
• Oprea1_077846
• 313470-01-8
• 2,4-dimethoxy-N-[4-(2-oxochromen-3-yl)-1,3-thiazol-2-yl]benzamide
• AKOS024576075

• Inchi： 1S/C21H16N2O5S/c1-26-13-7-8-14(18(10-13)27-2)19(24)23-21-22-16(11-29-21)15-9-12-5-3-4-6-17(12)28-20(15)25/h3-11H,1-2H3,(H,22,23,24)
• InChI Key： OZBTWXIUTDATBM-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC=C3OC2=O)=CS1)(=O)C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 408.07799279g/mol
• Monoisotopic Mass: 408.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 657
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.413±0.06 g/cm3(Predicted)
• pka: 7.48±0.50(Predicted)

Additional information on 2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide

Recent Advances in the Study of 2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide (CAS: 313470-01-8)

In recent years, the compound 2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide (CAS: 313470-01-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a coumarin moiety with a thiazole ring, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Recent studies have demonstrated that 2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide exhibits selective inhibition against specific kinase targets involved in cancer cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound effectively inhibits the activity of cyclin-dependent kinases (CDKs), particularly CDK2 and CDK9, which are critical for cell cycle regulation and transcription. The study highlighted the compound's ability to induce apoptosis in cancer cell lines, suggesting its potential as an anticancer agent.

Another significant advancement has been the exploration of the compound's anti-inflammatory properties. Research conducted in 2024 and published in Bioorganic & Medicinal Chemistry Letters demonstrated that 2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide modulates the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. This finding opens new avenues for the development of therapies targeting chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its therapeutic potential, recent efforts have been directed toward improving the compound's pharmacokinetic profile. A study in the European Journal of Pharmaceutical Sciences (2024) reported the synthesis of novel derivatives of 2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide with enhanced solubility and bioavailability. These modifications were achieved through strategic substitutions on the coumarin and thiazole rings, resulting in derivatives that maintain potent biological activity while exhibiting improved drug-like properties.

Furthermore, computational modeling and molecular docking studies have provided insights into the structural determinants of the compound's activity. A 2023 study in the Journal of Chemical Information and Modeling utilized in silico approaches to identify key interactions between the compound and its kinase targets. These findings are instrumental in guiding the design of next-generation analogs with higher selectivity and potency.

In conclusion, the ongoing research on 2,4-dimethoxy-N-4-(2-oxo-2H-chromen-3-yl)-1,3-thiazol-2-ylbenzamide (CAS: 313470-01-8) underscores its multifaceted potential in drug discovery. From its role as a kinase inhibitor to its anti-inflammatory effects, this compound continues to be a focal point of innovation in chemical biology and medicinal chemistry. Future studies are expected to further refine its therapeutic applications and advance its development toward clinical trials.